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Compound of Interest

3-(Diethylamino)-2,2-
Compound Name:
dimethylpropan-1-ol

Cat. No.: B041345

An In-Depth Technical Guide to 3-(Diethylamino)-2,2-dimethylpropan-1-ol: Physicochemical
Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of 3-(Diethylamino)-2,2-dimethylpropan-1-ol, a versatile chemical intermediate. This
document includes its boiling point and density, detailed experimental protocols for determining
these properties, and a schematic of its synthesis pathway.

Physicochemical Data

The boiling point and density of 3-(Diethylamino)-2,2-dimethylpropan-1-ol are critical
parameters for its application in research and manufacturing. The following table summarizes
these properties.

Property Value
Boiling Point 226.6 °C to 227 °C[1][2][3]1[4][5]
Density 0.875 g/mL (or g/cm3)[2][3][5]

Experimental Protocols
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Accurate determination of boiling point and density is fundamental in chemical characterization.

Below are detailed, generalized methodologies for these measurements.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] A common and effective method for its determination involves the use of a Thiele

tube or a similar heating apparatus.[2]

Apparatus and Materials:

Thiele tube or oil bath

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube, sealed at one end

Heat-stable liquid (e.g., paraffin oil)

Sample of 3-(Diethylamino)-2,2-dimethylpropan-1-ol

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of the liquid sample is placed into the small test tube.

The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube assembly is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

This setup is then immersed in the Thiele tube containing the heat-stable liquid.

The apparatus is heated gently. Initially, a stream of bubbles will emerge from the capillary
tube as the trapped air expands.
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e Heating is continued until a rapid and continuous stream of bubbles is observed, indicating
the liquid has reached its boiling point.

e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is recorded as the temperature at which the bubbling stops and the liquid
begins to enter the capillary tube.[2]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is an intrinsic property of a substance, defined as its mass per unit volume.[5]

Apparatus and Materials:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Sample of 3-(Diethylamino)-2,2-dimethylpropan-1-ol

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

¢ A known volume of the liquid sample is carefully added to the pycnometer or graduated
cylinder. The volume is read from the meniscus.

e The mass of the container with the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume.
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e Itis crucial to record the temperature at which the measurement is taken, as density is
temperature-dependent.[5]

Synthesis Pathway: Reductive Amination

3-(Diethylamino)-2,2-dimethylpropan-1-ol can be synthesized via reductive amination. This
process involves the reaction of an aldehyde (3-hydroxy-2,2-dimethylpropanal) with an amine
(diethylamine) to form an imine intermediate, which is subsequently reduced to the final amine
product.
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Caption: Synthesis of 3-(Diethylamino)-2,2-dimethylpropan-1-ol via Reductive Amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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